Cas no 92-70-6 (3-Hydroxy-2-naphthoic acid)

3-Hydroxy-2-naphthoic acid structure

Product Name:3-Hydroxy-2-naphthoic acid

CAS No:92-70-6

MF:C₁₁H₈O₃

MW:188.179423332214

MDL:MFCD00004103

CID:34658

PubChem ID:7104

Update Time:2024-10-26

3-Hydroxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-2-naphthoic acid
- Bon Acid
- beta-oxynaphthoic acid
- BON
- 2,3-Bon Acid
- Refined Bon Acid
- 2-Hydroxy-3-Naphthalene Carboxylic acid
- 3-Hydroxy-2-Naphthslene Carboxylic acid
- 3-hydroxynaphthalene-2-carboxylic acid
- 3-Hydroxy-2-naphthalenecarboxylic Acid
- 2-Hydroxy-3-naphthoic acid
- Developer BON
- BONA
- 2-Naphthalenecarboxylic acid, 3-hydroxy-
- 2-Naphthol-3-carboxylic acid
- B.o.n. acid
- C.I. Developer 20
- Miketazol Developer ONS
- Naphthol B.O.N.
- 2-Naphthoic acid, 3-hydroxy-
- C.I. Developer 8
- Naphthol bon
- 3-Naphthol-2-carboxylic acid
- Developer 8
- CI Developer 20
- 2-Hydroxy-3-naphthalenecarboxylic acid
- beta-Hydroxyna
- 2-Naphthoic acid, 3-hydroxy- (8CI)
- 3-Hydroxy-2-naphthalenecarboxylic acid (ACI)
- 2-Hydroxy-3-carboxynaphthalene
- 2-Hydroxyl-3-naphthoic acid
- 3-Carboxy-2-naphthol
- 3-Hydroxy-β-naphthoic acid
- H 0281
- NSC 3719
- TCI-B 3229
- β-Hydroxy-3-naphthoic acid
- β-Hydroxynaphthoic acid
- β-Oxynaphthoic acid
- 2Hydroxy3naphthoic acid
- 3-Hydroxy-2-naphthoicacid
- DTXSID3026560
- ST053520
- 2-Hydroxy-naphthalene-3-carboxylic acid
- 2Naphthalenecarboxylic acid, 3hydroxy
- NSC3719
- 3Hydroxy2naphthoic acid
- AKOS000119000
- CCRIS 2298
- H0281
- CAS-92-70-6
- Oprea1_703066
- DB-293128
- 2-Hydroxy-3-napthoic acid
- NS00007126
- SR-01000944727-1
- MFCD00004103
- 3-HYDROXY-2-NAPHTHALENECARBOXYLIC ACID [HSDB]
- Q27149406
- NCGC00256979-01
- 3Hydroxy2naphthoesaeure
- Kyselina 3hydroxy2naftoova
- SCHEMBL6460
- 3-Hydroxy-beta-naphthoic acid
- 2Naphthoic acid, 3hydroxy
- D77800
- 2-hydroxynaphthalene-3-carboxylic acid
- FS-2401
- 3-Hydroxynaphthalenecarboxylic acid-(2)
- 92-70-6
- 4-10-00-01184 (Beilstein Handbook Reference)
- 3-Hydroxy-2-naphthoic acid, technical, >=95% (T)
- 3-Hydroxy-2-naphthoic acid, 98%
- C.I. Developer 20 (Obs.)
- 3-Hydroxy-.beta.-naphthoic acid
- Z104498570
- AC-10102
- 3-hydroxy-2naphthoic acid
- Beta-naphthoic acid, 3-hydroxy
- 2Naphthol3carboxylic acid
- .beta.-Hydroxynaphthoic acid
- 3Naphthol2carboxylic acid
- UNII-C7S9D784HX
- AI3-00894
- betaOxynaphthoic acid
- betaNaphthoic acid, 3hydroxy
- WLN: L66J CVQ DQ
- NCGC00164007-02
- 3-hydroxy-2-naphtoic acid
- 3-hydroxy-2-napthoic acid
- BDBM50219485
- 2Hydroxy3naphthalenecarboxylic acid
- 3-Hydroxy-2-naphthoate
- 3-Hydroxy-naphthalene-2-carboxylic acid
- .beta.-Oxynaphthoic acid
- NCGC00259099-01
- W-100276
- 3Hydroxybetanaphthoic acid
- NSC-3719
- 3-HYDROXY-2-NAPHTHOIC ACID [MI]
- STL146624
- Tox21_303283
- EN300-21471
- Tox21_201550
- EINECS 202-180-8
- C7S9D784HX
- CHEBI:80383
- EC 202-180-8
- SR-01000944727
- BZJ
- CHEMBL229301
- BP-13161
- BBL011509
- Kyselina 3-hydroxy-2-naftoova [Czech]
- 3-Hydroxy-2-naphthoesaeure
- beta-Naphthoic acid, 3-hydroxy-
- BRN 0744100
- Kyselina 3-hydroxy-2-naftoova
- beta-Hydroxynaphthoic acid
- betaHydroxynaphthoic acid
- F1908-0111
- CS-W016820
- DTXCID406560
- HSDB 5278
- NCGC00164007-01
- hydroxy-2-naphthoic acid
- MDL： MFCD00004103
- Inchi： 1S/C11H8O3/c12-10-6-8-4-2-1-3-7(8)5-9(10)11(13)14/h1-6,12H,(H,13,14)
- InChI Key： ALKYHXVLJMQRLQ-UHFFFAOYSA-N
- SMILES： O=C(C1C(O)=CC2C(=CC=CC=2)C=1)O
- BRN： 744100

Computed Properties

Exact Mass: 188.04700
Monoisotopic Mass: 188.047344
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5
Surface Charge: 0
Tautomer Count: 5
XLogP3: 2.9

Experimental Properties

Color/Form: Light yellow crystals.
Density: 1.43 g/cm3 (23℃)
Melting Point: 218-221 °C (lit.)
Boiling Point: 283.17°C (rough estimate)
Flash Point: Fahrenheit: 302 ° f
Celsius: 150 ° c
Refractive Index: 1.7160 (estimate)
Solubility: 0.072g/l practically insoluble
Water Partition Coefficient: Almost insoluble
PSA: 57.53000
LogP: 2.24360
Merck: 4835
λmax: 395(H2O (pH 3.5))(lit.)
Solubility: It is easily soluble in ethanol and ether, soluble in benzene, chloroform and alkali solutions, slightly soluble in hot water, and almost insoluble in cold water.

3-Hydroxy-2-naphthoic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 22-36
Safety Instruction： S26-S37/39
RTECS：QL1755000
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38

3-Hydroxy-2-naphthoic acid Customs Data

HS CODE：29182910
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

3-Hydroxy-2-naphthoic acid Pricemore >>

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3-Hydroxy-2-naphthoic acid Production Method

Production Method 1

135-19-3

92-70-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide ; 150 - 200 °C; 200 °C → 240 °C; 5 h, 240 °C
1.2 2 h, 260 °C
1.3 Solvents: Water ; 1 h, 100 °C
1.4 Reagents: Sulfuric acid Solvents: Water ; pH 5.5
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: An improved process for the manufacture of BON acid

, India, , ,

Production Method 2

135-19-3

92-70-6

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; rt → 50 °C; 10 min, pH 6.0 - 6.2, 50 °C
1.2 Reagents: Sodium bicarbonate ; pH 6.8 - 7.0
1.3 Reagents: Sulfuric acid Solvents: Water ; rt → 95 °C; 95 °C

Reference

: A novel method for the neutralization and acidification process of 2-hydroxy-3-naphthoic acid

Yang, Lixian; Hu, Qinghua; Shi, Quanda; Meng, Mingyang, Ranliao Yu Ranse, 2008, 45(1), 40-43

Production Method 3

574001-88-0

92-70-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: (4aR,8aR)-Decahydro-1,5-naphthyridine Solvents: Water ; pH 14
1.2 Catalysts: Cuprous iodide Solvents: Dimethylformamide , Acetonitrile , 1,2-Dichloroethane ; 10 - 15 min, rt
1.3 Reagents: Oxygen Solvents: Dimethylformamide , Acetonitrile , 1,2-Dichloroethane ; 24 h, 80 °C

Reference

: Enantioselective Oxidative Biaryl Coupling Reactions Catalyzed by 1,5-Diazadecalin Metal Complexes: Efficient Formation of Chiral Functionalized BINOL Derivatives

Li, Xiaolin; Hewgley, J. Brian; Mulrooney, Carol A.; Yang, Jaemoon; Kozlowski, Marisa C., Journal of Organic Chemistry, 2003, 68(14), 5500-5511

Production Method 4

93-09-4

92-70-6

Reaction Conditions

1.1 Reagents: Quinone , Potassium acetate , Oxygen Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 15 h, 115 °C; 115 °C → rt

Reference

: Pd(II)-catalyzed hydroxylation of arenes with 1 atm of O2 or air

Zhang, Yang-Hui; Yu, Jin-Quan, Journal of the American Chemical Society, 2009, 131(41), 14654-14655

Production Method 5

17201-44-4

135-19-3

92-70-6

Reaction Conditions

1.1 Reagents: Carbon dioxide ; 5 h, 100 atm, 190 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

: Carboxylation of hydroxy arenes by alkaline metal salts of ethylcarbonic acid

Shalmagambetov, K. M.; Suerbaev, Kh. A., Khimicheskaya Tekhnologiya (Moscow, 2011, 12(10), 598-603

Production Method 6

135-19-3

92-70-6

Reaction Conditions

1.1 -
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Sulfuric acid Solvents: Water

Reference

: Method for producing high-purity 2-hydroxy-3-naphthoic acid

, China, , ,

Production Method 7

17201-44-4

135-19-3

92-70-6

Reaction Conditions

1.1 5 h, 10 atm, 190 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Carboxylation of naphthols with sodium ethyl carbonate

Suerbaev, Kh. A.; Mikhnenko, O. E.; Akhmetova, G. B.; Shalmagambetov, K. M.; Chepaikin, E. G., Neftekhimiya, 2005, 45(5), 364-366

Production Method 8

135-19-3

92-70-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 1 h, rt
1.2 2 h, 240 °C
1.3 Reagents: Sulfuric acid ; acidified, rt

Reference

: Synthesis of nanodispersible 6-aryl-2,4-diamino-1,3,5-triazine and its derivatives

Padalkar, Vikas S.; Patil, Vikas S.; Phatangare, Kiran R.; Gupta, Vinod D.; Umape, Prashant G.; et al, Materials Science & Engineering, 2010, 170(1-3), 77-87

Production Method 9

93-09-4

92-70-6

Reaction Conditions

1.1 Reagents: Quinone , Potassium acetate , Oxygen Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 15 h, 1 atm, 115 °C

Reference

: Process for Pd(II)-catalyzed hydroxylation of arenes with O2 or air

, World Intellectual Property Organization, , ,

Production Method 10

135-19-3

92-70-6

Reaction Conditions

1.1 Reagents: Ethyl bromide , Magnesium Solvents: Diethyl ether
1.2 Solvents: Carbon disulfide
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Metal template ortho-acylation of phenols. Direct synthesis of salicylic acid chlorides and derivatives

Sartori, Giovanni; Casnati, Giuseppe; Bigi, Franca; Bonini, Giovanni, Synthesis, 1988, (10), 763-6

Production Method 11

93-09-4

92-70-6

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide , Quinone , Potassium acetate Catalysts: N-Acetyl-L-isoleucine , Palladium diacetate Solvents: 1,2-Dimethoxyethane , Water ; 100 °C

Reference

: Palladium-catalyzed ortho-C-H hydroxylation of benzoic acids

Luo, Feihua ; He, Shuhua; Gou, Quan; Chen, Jinyang; Zhang, mingzhong, Tetrahedron Letters, 2021, 84,

Production Method 12

135-19-3

92-70-6

Reaction Conditions

1.1 Reagents: Sodium 2-naphtholate Solvents: Water ; rt → 160 °C; 160 °C; 160 °C → 280 °C; 1 h, 280 °C
1.2 290 °C; 1.8 h, 0.6 MPa, 290 °C; 290 °C → 90 °C

Reference

: Process for the dehydration of hydrous sodium β-naphtholate

, European Patent Organization, , ,

Production Method 13

875-83-2

92-70-6

Reaction Conditions

1.1 15 min, 0.4 - 0.7 MPa, 220 - 235 °C; 10 min, 0.4 - 0.7 MPa, 220 - 235 °C; 70 min, 0.4 - 0.7 MPa, 220 - 235 °C; 20 min, 0.4 - 0.7 MPa, 220 - 235 °C

Reference

: Method for preparing 2-hydroxy-3-naphthoic acid using 2-naphthol

, China, , ,

Production Method 14

36294-21-0

463-79-6

92-70-6

Reaction Conditions

1.1 230 °C

Reference

: On the identification of the β-oxynaphthoic acid with a melting point of 216°C

Hosaeus, H., Berichte der Deutschen Chemischen Gesellschaft, 1893, 26(1), 665-673

Production Method 15

135-19-3

92-70-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide ; 0.4 h, 0.23 MPa, 125 °C; 25 min, 0.098 MPa, 225 °C
1.2 65 min, 0.5 MPa; 20 min
1.3 Reagents: Sulfuric acid ; pH 4.8, 225 °C → 55 °C

Reference

: Preparation of 2-hydroxy-3-naphthoic acid

, China, , ,

Production Method 16

93-09-4

92-70-6

Reaction Conditions

1.1 Reagents: Quinone , Potassium acetate , Oxygen Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 15 h, 1 atm, 115 °C

Reference

: A Versatile Approach for the Synthesis of para-Substituted Arenes via Palladium-Catalyzed C-H Functionalization and Protodecarboxylation of Benzoic Acids

Pan, Shulei; Zhou, Bo; Zhang, Yanghui; Shao, Changdong; Shi, Guangfa, Synlett, 2016, 27(2), 277-281

Production Method 17

135-19-3

92-70-6

Reaction Conditions

1.1 0.4 - 0.6 MPa, 235 °C; 235 °C → 250 °C; 250 °C → 225 °C; 0.4 - 0.6 MPa, 225 °C → 265 °C

Reference

: A process for preparing 3-hydroxy-2-naphthalenecarboxylic acid

, China, , ,

Production Method 18

17201-44-4

135-19-3

92-70-6

Reaction Conditions

1.1 1 h, rt → 60 °C; 4 h, 10 atm, 60 °C → 190 °C; 1 h, 190 °C; 190 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt

Reference

: Carboxylation of hydroxyarenes with metal alkyl carbonates

Suerbaev, Khakim A.; Aldabergenov, Mayliby K.; Kudaibergenov, Nurbolat Zh., Green Processing and Synthesis, 2015, 4(2), 91-96

Production Method 19

135-19-3

92-70-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide
1.2 -
1.3 Reagents: Sulfuric acid Solvents: Water ; pH 5 - 5.8

Reference

: Method for increasing content of 2-hydroxy-3-naphthoic acid produced by gas-solid phase process

, China, , ,

Production Method 20

92-70-6

Reaction Conditions

1.1 Catalysts: Pseudomonas putida

Reference

: Oxidation of aromatic condensed ring hydrocarbon with Pseudomonas

, Japan, , ,

3-Hydroxy-2-naphthoic acid Raw materials

3-Hydroxy-2-naphthoic acid Preparation Products

3-Hydroxy-2-naphthoic acid (92-70-6)

3-Hydroxy-2-naphthoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:92-70-6)3-Hydroxy-2-naphthoic acid

Order Number:sfd9852

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:92-70-6)3-Hydroxy-2-naphthoic acid

Order Number:LE9246;LE5934

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:01

Price ($):discuss personally

Email:18501500038@163.com

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92-70-6 (3-Hydroxy-2-naphthoic acid) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:92-70-6)3-Hydroxy-2-naphthoic acid

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:92-70-6)3-Hydroxy-2-naphthoic acid

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 92-70-6 (3-Hydroxy-2-naphthoic acid)

3-Hydroxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Hydroxy-2-naphthoic acid Security Information

3-Hydroxy-2-naphthoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

3-Hydroxy-2-naphthoic acid Pricemore >>

3-Hydroxy-2-naphthoic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Production Method 18

Production Method 19

Production Method 20

3-Hydroxy-2-naphthoic acid Raw materials

3-Hydroxy-2-naphthoic acid Preparation Products

3-Hydroxy-2-naphthoic acid Suppliers

3-Hydroxy-2-naphthoic acid Related Literature

Related Categories

92-70-6 (3-Hydroxy-2-naphthoic acid) Related Products